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Compound of Interest

Compound Name: CP-316819

Cat. No.: B1250721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of a stock solution

of CP-316819, a selective glycogen phosphorylase inhibitor. Adherence to these protocols is

crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to CP-316819
CP-316819 is a potent and selective inhibitor of glycogen phosphorylase, with IC₅₀ values of

0.017 µM and 0.034 µM for human skeletal muscle and liver glycogen phosphorylase a,

respectively[1][2]. Its inhibitory action prevents the breakdown of glycogen, leading to an

accumulation of intracellular glycogen. This compound is a valuable tool for studying glycogen

metabolism and its role in various physiological and pathological processes, including type 2

diabetes and neuronal activity during hypoglycemia[1][3].

Chemical and Physical Properties
A summary of the key quantitative data for CP-316819 is presented in the table below. This

information is essential for accurate calculations and preparation of stock solutions.
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Property Value References

Molecular Weight 415.87 g/mol [1][2][4][5]

Molecular Formula C₂₁H₂₂ClN₃O₄ [1][2][4]

Purity ≥98% [1][2][6]

Appearance White to off-white solid [4]

Solubility in DMSO Up to 100 mM (41.59 mg/mL) [1][2]

Solubility in Ethanol Up to 100 mM (41.59 mg/mL) [1][2]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of CP-316819 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment
CP-316819 powder

Anhydrous or ACS reagent grade Dimethyl Sulfoxide (DMSO)[7]

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Step-by-Step Procedure
Pre-weighing Preparation: Allow the vial of CP-316819 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing the Compound: Carefully weigh the desired amount of CP-316819 powder using

an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.16 mg of CP-316819.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 415.87 g/mol = 4.1587 mg

Solvent Addition: Add the calculated volume of DMSO to the vial containing the CP-316819
powder. To prepare a 10 mM stock solution with 4.16 mg of the compound, add 1 mL of

DMSO.

Dissolution: Securely cap the vial and vortex thoroughly until the compound is completely

dissolved. If necessary, brief sonication in an ultrasonic bath can aid in dissolution[4]. The

resulting solution should be clear and free of particulates.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage and Stability
Solid Compound: Store the powdered form of CP-316819 at -20°C for long-term storage (up

to 3 years) or at 4°C for shorter periods (up to 2 years)[4].

Stock Solution: Store the prepared stock solution at -80°C for up to 6 months or at -20°C for

up to 1 month[4]. Avoid repeated freeze-thaw cycles.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

Perform all weighing and solution preparation in a well-ventilated area or a chemical fume

hood.
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Consult the Safety Data Sheet (SDS) for CP-316819 and DMSO for detailed safety

information.

Diagrams
The following diagrams illustrate the logical workflow for preparing the CP-316819 stock

solution and the key considerations in this process.
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Caption: Workflow for CP-316819 stock solution preparation.
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Caption: Key relationships in preparing CP-316819 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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